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Compound of Interest

Compound Name: TUG-1375

Cat. No.: B611508

Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with TUG-1375. It includes detailed

operational and disposal plans to ensure safe and effective handling in a laboratory setting.

Chemical and Pharmacological Profile
TUG-1375 is a potent and selective agonist for the free fatty acid receptor 2 (FFA2), also

known as G-protein coupled receptor 43 (GPR43).[1][2] It is a valuable tool for studying the

metabolic and inflammatory pathways mediated by FFA2.
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Property Value Source

Molecular Formula C₂₂H₁₉ClN₂O₄S [1]

Molecular Weight 442.92 g/mol [1]

pKi for human FFA2 6.69 [3]

pEC₅₀ in cAMP assay 7.11 (human FFA2)

pEC₅₀ in cAMP assay 6.44 ± 0.13 (murine FFA2)

Solubility
Soluble in DMSO (125 mg/mL)

and 0.1N NaOH(aq)

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for TUG-1375 should always be consulted, standard

laboratory safety protocols for handling chemical compounds should be strictly followed.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior

to use and dispose of them properly after handling.

Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye

contact.

Skin and Body Protection: A laboratory coat should be worn at all times. Ensure it is fully

buttoned to protect from potential splashes.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.

Handling and Storage
Operational Plan: Solution Preparation
TUG-1375 is typically supplied as a solid powder. Stock solutions should be prepared with

care.

Preparation of a 10 mM DMSO Stock Solution:
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Calculate: For 1 mg of TUG-1375 (MW: 442.92), you will need approximately 225.8 µL of

DMSO to make a 10 mM solution.

Procedure:

Allow the vial of TUG-1375 powder to equilibrate to room temperature before opening.

Add the calculated volume of fresh, anhydrous DMSO to the vial.

To aid dissolution, the vial can be gently heated to 37°C or sonicated.

Visually confirm that the solid has completely dissolved before use.

Storage Plan
Proper storage is crucial to maintain the stability and activity of TUG-1375.

Solid Form: Store the powder at -20°C for long-term storage (up to 3 years). It can be stored

at 4°C for short-term use (up to 2 years).

In Solution (DMSO):

For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles.

Store aliquots at -80°C for up to 2 years.

For shorter-term storage, -20°C is suitable for up to 1 year.

Disposal Plan
All waste materials containing TUG-1375 must be disposed of in accordance with local, state,

and federal regulations for chemical waste.

Contaminated Materials: Used gloves, pipette tips, and empty vials should be collected in a

designated, sealed container for chemical waste.

Unused Solutions: Unused or expired solutions of TUG-1375 should not be poured down the

drain. They must be collected in a clearly labeled, sealed waste container for chemical waste
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disposal.

Experimental Protocols
FFA2 Signaling Pathway
TUG-1375 activates the FFA2 receptor, which is coupled to both Gi/o and Gq/11 G-proteins.

This dual signaling leads to multiple downstream cellular responses.

TUG-1375 FFA2/GPR43
Receptor

 binds

Gαi/o activates

Gαq/11
 activates

Adenylyl Cyclase
 inhibits

Phospholipase C
(PLC)

 activates

ERK Phosphorylation

↓ cAMP

↑ IP3 ↑ Intracellular Ca²⁺

Click to download full resolution via product page

Caption: FFA2 signaling activated by TUG-1375.

Neutrophil Chemotaxis Assay
TUG-1375 has been shown to induce the mobilization and migration of neutrophils. The

following is a representative protocol for a neutrophil chemotaxis assay using a Boyden

chamber/Transwell system.

1. Isolation of Human Neutrophils:

Isolate neutrophils from fresh human whole blood using standard methods such as dextran

sedimentation followed by Ficoll-Paque gradient centrifugation.

Perform a quality check on the isolated neutrophils using a marker like anti-CD15 via flow

cytometry to ensure high purity (>60%).
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Resuspend the purified neutrophils in a serum-free medium.

2. Assay Setup:

Add chemoattractants and/or TUG-1375 at various concentrations to the lower wells of a 96-

well Boyden chamber. Include a positive control (e.g., IL-8) and a negative control (medium

alone).

Seed the isolated neutrophils in the upper chamber of the Transwell inserts (typically with a

5.0 µm pore size membrane).

3. Incubation:

Incubate the plate for approximately 1 hour at 37°C in a humidified incubator.

4. Quantification of Migration:

After incubation, measure the number of neutrophils that have migrated through the

membrane into the lower chamber.

This can be quantified by measuring ATP levels using a luminescent-based assay (e.g.,

CellTiter-Glo®), where the luminescence signal is directly proportional to the number of

viable cells.
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Caption: Workflow for a neutrophil chemotaxis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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